![molecular formula C17H15NO4 B367201 1-[2-(2-Methoxyphenoxy)ethyl]indole-2,3-dione CAS No. 708990-88-9](/img/structure/B367201.png)
1-[2-(2-Methoxyphenoxy)ethyl]indole-2,3-dione
Overview
Description
1-[2-(2-Methoxyphenoxy)ethyl]indole-2,3-dione is a chemical compound that belongs to the class of indole derivatives . Indoles are prominent in natural and non-natural products of biological and pharmaceutical importance .
Synthesis Analysis
The synthesis of 1,2,3-trisubstituted indoles, which includes 1-[2-(2-Methoxyphenoxy)ethyl]indole-2,3-dione, can be achieved through a one-pot, three-component protocol based on a Fischer indolisation–indole N-alkylation sequence . This procedure is rapid, operationally straightforward, generally high yielding, and uses readily available building blocks such as aryl hydrazines, ketones, and alkyl halides .Scientific Research Applications
Synthesis of β-Adrenoblockers
Compounds with a structure similar to “1-[2-(2-Methoxyphenoxy)ethyl]indole-2,3-dione” have been used in the synthesis of β-Adrenoblockers . These are drugs used to manage conditions like hypertension and heart failure .
Antiviral Activity
Indole derivatives, which include “1-[2-(2-Methoxyphenoxy)ethyl]indole-2,3-dione”, have shown antiviral activity . They could potentially be used in the development of new antiviral drugs .
Anti-inflammatory Activity
Indole derivatives have also demonstrated anti-inflammatory properties . This suggests that “1-[2-(2-Methoxyphenoxy)ethyl]indole-2,3-dione” could potentially be used in the treatment of inflammatory conditions .
Anticancer Activity
Research has shown that indole derivatives can exhibit anticancer activity . Therefore, “1-[2-(2-Methoxyphenoxy)ethyl]indole-2,3-dione” might have potential applications in cancer treatment .
Antioxidant Activity
Indole derivatives have been found to possess antioxidant properties . This suggests that “1-[2-(2-Methoxyphenoxy)ethyl]indole-2,3-dione” could be used in the development of antioxidant drugs .
Antimicrobial Activity
Indole derivatives have shown antimicrobial activity . This indicates that “1-[2-(2-Methoxyphenoxy)ethyl]indole-2,3-dione” could potentially be used in the development of new antimicrobial drugs .
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making indole derivatives valuable for treatment .
Mode of Action
Indole derivatives are known to interact with their targets, causing changes that result in various biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . These pathways and their downstream effects contribute to the diverse biological activities of indole derivatives .
Result of Action
Indole derivatives are known to exhibit various biological activities, which suggest a range of potential molecular and cellular effects .
properties
IUPAC Name |
1-[2-(2-methoxyphenoxy)ethyl]indole-2,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO4/c1-21-14-8-4-5-9-15(14)22-11-10-18-13-7-3-2-6-12(13)16(19)17(18)20/h2-9H,10-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYVKGHBXOYIRCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCCN2C3=CC=CC=C3C(=O)C2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(2-Methoxyphenoxy)ethyl]indole-2,3-dione | |
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